2-Chloro-5-(methoxycarbonyl)phenylboronic acid
Overview
Description
Scientific Research Applications
Ortho-Directing Agent for Arylboronic Acids
2-Chloro-5-(methoxycarbonyl)phenylboronic acid and derivatives have been utilized as ortho-directing agents in ruthenium-catalyzed aromatic C-H silylation. This method facilitates regioselective silylation at ortho positions, offering a route to silylated products that are useful in further coupling reactions, like Suzuki-Miyaura coupling (Ihara & Suginome, 2009).
Fluorescence Quenching in Boronic Acid Derivatives
Studies on fluorescence quenching mechanisms of boronic acid derivatives, including 5-chloro-2-methoxyphenylboronic acid, have provided insights into their interactions with quenchers like aniline. This research has implications for developing sensors and studying biological systems (Geethanjali, Nagaraja, & Melavanki, 2015).
Key Intermediate in SGLT2 Inhibitors
This compound serves as a key intermediate for synthesizing a family of SGLT2 inhibitors, showcasing its importance in pharmaceutical manufacturing. The outlined industrial-scale synthesis demonstrates the compound's scalability and cost-effectiveness in drug production (Zhang et al., 2022).
Supramolecular Assemblies
Phenylboronic and methoxycarbonyl substituted phenylboronic acids have been used to design and synthesize supramolecular assemblies. These compounds interact through hydrogen bonding, showcasing their potential in creating novel materials with specific functionalities (Pedireddi & Seethalekshmi, 2004).
Suzuki Cross-Coupling Reactions
Functionalized derivatives of 2-Chloro-5-(methoxycarbonyl)phenylboronic acid have been employed in Suzuki cross-coupling reactions, leading to the synthesis of heteroarylpyridine derivatives. This application underscores the compound's versatility in facilitating the construction of complex organic molecules (Parry et al., 2002).
properties
IUPAC Name |
(2-chloro-5-methoxycarbonylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BClO4/c1-14-8(11)5-2-3-7(10)6(4-5)9(12)13/h2-4,12-13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMDHZSRUQKDFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)C(=O)OC)Cl)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90657168 |
Source
|
| Record name | [2-Chloro-5-(methoxycarbonyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90657168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(methoxycarbonyl)phenylboronic acid | |
CAS RN |
913835-92-4 |
Source
|
| Record name | 1-Methyl 3-borono-4-chlorobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=913835-92-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [2-Chloro-5-(methoxycarbonyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90657168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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